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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bomyl, a potent organophosphate insecticide, has been utilized in agricultural applications for

its efficacy against a range of insect pests. As with other compounds in its class, the primary

mechanism of action for Bomyl is the inhibition of acetylcholinesterase (AChE), a critical

enzyme in the nervous system of insects and mammals. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, biological

activity, and relevant experimental methodologies associated with Bomyl, intended to serve as

a valuable resource for researchers, scientists, and professionals in the field of drug

development and environmental science.

Chemical Structure and Identification
Bomyl is the common name for the chemical compound with the systematic IUPAC name

dimethyl 3-(dimethoxyphosphoryl)oxypent-2-enedioate.[1] It is characterized by a central

pentenedioate backbone with two methyl ester groups and a dimethyl phosphate group

attached to the C3 position via an enol oxygen.

Table 1: Chemical Identification of Bomyl
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Identifier Value

IUPAC Name
dimethyl 3-(dimethoxyphosphoryl)oxypent-2-

enedioate[1]

Chemical Formula C₉H₁₅O₈P[1][2][3]

CAS Registry Number 122-10-1[1][2]

Molecular Weight 282.18 g/mol [1][2][3]

Synonyms
Dimethyl 3-hydroxyglutaconate dimethyl

phosphate, GC-3707, ENT-24833[1][2]

Physicochemical Properties
Bomyl is a yellow-colored liquid or oil at room temperature.[2] Its solubility and partitioning

behavior are critical determinants of its environmental fate and biological interactions.

Table 2: Physicochemical Properties of Bomyl

Property Value

Physical State Yellow liquid/oil[2]

Boiling Point 155-164 °C at 17 mmHg[2]

Solubility

Miscible with methanol, ethanol, acetone, and

xylene. Practically insoluble in water, petroleum

ether, and kerosene.[2]

Density 1.2 g/cm³[2]

Vapor Pressure 2.5 x 10⁻⁵ mmHg[2]

Octanol-Water Partition Coefficient (logP) 0.6 (Computed)[2]

Corrosivity Corrosive to iron, steel, and brass[2]

Biological Activity and Mechanism of Action
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Acetylcholinesterase Inhibition
The primary mode of action of Bomyl is the inhibition of the enzyme acetylcholinesterase

(AChE).[4][5] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh)

in synaptic clefts and neuromuscular junctions. The inhibition of AChE by Bomyl leads to an

accumulation of ACh, resulting in continuous stimulation of cholinergic receptors.[6][7] This

overstimulation disrupts the normal functioning of the nervous system, leading to tremors,

paralysis, and ultimately, the death of the insect.[4][7]

The inhibitory action of organophosphates like Bomyl on AChE is due to the phosphorylation of

the serine hydroxyl group at the active site of the enzyme. This forms a stable, covalent bond

that is slow to hydrolyze, effectively inactivating the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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